Cas no 1804412-18-7 (7-(Trifluoromethyl)benzo[d]oxazole-2-methanol)

• Product Name: 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol
• CAS No: 1804412-18-7
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 4819441
• Update Time: 2025-05-20

7-(Trifluoromethyl)benzo[d]oxazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol

• Inchi： 1S/C9H6F3NO2/c10-9(11,12)5-2-1-3-6-8(5)15-7(4-14)13-6/h1-3,14H,4H2
• InChI Key： TXDVRSWHVBJFQN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=1OC(CO)=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3

Additional information on 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol

Introduction to 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol (CAS No. 1804412-18-7)

7-(Trifluoromethyl)benzo[d]oxazole-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1804412-18-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic structure combines a benzo[d]oxazole core with a trifluoromethyl substituent and a hydroxymethyl group, making it a versatile intermediate in the synthesis of biologically active molecules.

The benzo[d]oxazole scaffold is renowned for its presence in numerous pharmacologically relevant compounds, exhibiting properties such as stability, solubility, and bioavailability. The introduction of a trifluoromethyl group at the 7-position of the benzo[d]oxazole ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the hydroxymethyl moiety at the 2-position provides a reactive site for further functionalization, enabling the development of more complex derivatives.

In recent years, there has been growing interest in 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol due to its potential applications in medicinal chemistry. Researchers have explored its utility as a building block in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The trifluoromethyl group's electron-withdrawing nature influences the electronic properties of the molecule, making it an attractive feature for modulating binding affinity to biological targets.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. For instance, studies have demonstrated its incorporation into small-molecule inhibitors that selectively interact with specific enzymes implicated in diseases such as cancer and inflammatory disorders. The benzo[d]oxazole moiety's ability to form hydrogen bonds and π-stacking interactions further enhances its suitability for drug design.

The hydroxymethyl group on 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol serves as a versatile handle for chemical modifications. It can be oxidized to an aldehyde or carboxylic acid, or subjected to etherification reactions to introduce additional functional groups. These modifications have enabled chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds.

Recent advancements in computational chemistry have also highlighted the importance of 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol as a scaffold for drug discovery. Molecular modeling studies have revealed that its structure can be optimized to improve binding interactions with protein targets. This has led to the identification of novel lead compounds with enhanced therapeutic potential.

The synthesis of 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol itself is an area of active research. Various synthetic routes have been developed, leveraging transition metal catalysis and cross-coupling reactions to construct the desired framework efficiently. These synthetic strategies not only facilitate access to this compound but also contribute to the broader toolbox of organic chemists.

In conclusion, 7-(Trifluoromethyl)benzo[d]oxazole-2-methanol (CAS No. 1804412-18-7) represents a valuable asset in pharmaceutical research. Its unique structural features make it an excellent candidate for developing innovative therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this are poised to play a pivotal role in addressing unmet medical needs.